3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activities. In
Scientific Research Applications
3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide has been studied for its potential applications in various scientific research fields. One area of interest is in the development of new drugs for the treatment of cancer. This compound has been shown to have anti-proliferative activity against several cancer cell lines, including breast cancer, lung cancer, and leukemia.
Mechanism of Action
The mechanism of action of 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes involved in cell proliferation and survival, such as topoisomerase II and protein kinase C.
Biochemical and Physiological Effects:
In addition to its anti-proliferative activity, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been reported to induce apoptosis (programmed cell death) in cancer cells, as well as to inhibit the migration and invasion of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide in lab experiments is its potential as a lead compound for the development of new drugs. However, there are also limitations to its use, such as its low solubility in water and potential toxicity.
Future Directions
There are several future directions for research on 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide. One area of interest is in the development of new derivatives of this compound with improved solubility and potency. Another direction is in the exploration of its potential as a therapeutic agent for other diseases, such as viral infections and autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of 3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide has been reported in the literature. One method involves the reaction of 2-aminobenzimidazole with 3-chloro-4-fluoropyridine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then treated with acetic anhydride to yield the final compound.
properties
IUPAC Name |
3-chloro-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN4O2/c14-9-6-15-4-3-8(9)12(19)16-7-1-2-10-11(5-7)18-13(20)17-10/h1-6H,(H,16,19)(H2,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPVKOXKEKUWOPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1NC(=O)C3=C(C=NC=C3)Cl)NC(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.